Cas no 89238-29-9 (Phenol, 3-methoxy-2,6-dimethyl-)

• Product Name: Phenol, 3-methoxy-2,6-dimethyl-
• CAS No: 89238-29-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 607376
• PubChem ID: 12815576
• Update Time: 2025-10-29

Phenol, 3-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methoxy-2,6-dimethyl-
• 3-methoxy-2,6-dimethylphenol
• 89238-29-9
• 2,6-dimethyl-3-methoxyphenol
• AGPUSJYILSHJII-UHFFFAOYSA-N
• DTXSID10510600
• 3-methoxy-2,6-dimethyl-phenol
• SCHEMBL9275892

• Inchi： 1S/C9H12O2/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5,10H,1-3H3
• InChI Key： AGPUSJYILSHJII-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(=C1C)O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on Phenol, 3-methoxy-2,6-dimethyl-

Phenol, 3-methoxy-2,6-dimethyl- (CAS No. 89238-29-9): Properties, Applications, and Market Insights

Phenol, 3-methoxy-2,6-dimethyl- (CAS No. 89238-29-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural features, this compound is a derivative of phenol, featuring methoxy and methyl substituents at specific positions. Its molecular formula is C₉H₁₂O₂, and it is often referred to as 3-methoxy-2,6-dimethylphenol in scientific literature. The compound's distinct properties make it valuable for various applications, including fragrance synthesis, pharmaceutical intermediates, and specialty chemicals.

The growing interest in Phenol, 3-methoxy-2,6-dimethyl- is driven by its versatility and compatibility with modern green chemistry principles. Researchers and manufacturers are increasingly exploring sustainable synthesis methods for this compound, aligning with global trends toward eco-friendly production processes. Its role as a key intermediate in the synthesis of high-value chemicals has also contributed to its rising demand in niche markets.

One of the most notable characteristics of 3-methoxy-2,6-dimethylphenol is its aromatic properties, which make it a sought-after ingredient in the fragrance industry. The compound's subtle yet complex scent profile is often used in premium perfumes and cosmetic formulations. Additionally, its stability under various conditions ensures consistent performance in end-use applications, further enhancing its commercial appeal.

In the pharmaceutical sector, Phenol, 3-methoxy-2,6-dimethyl- serves as a building block for active pharmaceutical ingredients (APIs). Its structural motif is frequently incorporated into drug molecules targeting specific biological pathways. Recent studies have highlighted its potential in developing novel therapeutics, particularly in areas such as anti-inflammatory and antimicrobial agents. This has sparked a surge in research collaborations aimed at unlocking its full pharmacological potential.

From a market perspective, the demand for CAS No. 89238-29-9 is expected to grow steadily, driven by advancements in synthetic chemistry and expanding applications in high-growth industries. Manufacturers are investing in scalable production techniques to meet the needs of diverse sectors, including agrochemicals, flavors, and fragrances. The compound's compatibility with regulatory standards in major markets, such as the US and EU, further strengthens its position as a reliable chemical intermediate.

For researchers and industry professionals seeking detailed technical data, 3-methoxy-2,6-dimethylphenol is well-documented in chemical databases and peer-reviewed journals. Its physical and chemical properties, such as melting point, solubility, and spectral data, are critical for formulation scientists and process engineers. The compound's safety profile and handling guidelines are also thoroughly studied, ensuring compliance with workplace safety regulations.

In conclusion, Phenol, 3-methoxy-2,6-dimethyl- (CAS No. 89238-29-9) represents a fascinating intersection of chemistry and industry. Its multifaceted applications, coupled with ongoing research into new uses, position it as a compound of enduring relevance. Whether in fragrances, pharmaceuticals, or specialty chemicals, this molecule continues to demonstrate its value as a versatile and indispensable component in modern chemistry.